Levamisole hydrochloride

• CAS No.: 16595-80-5
• Product Name: Levamisole hydrochloride
• Molecular Formula: C11H13ClN2S
• Molecular Weight: 240.75 g/mol
• IUPAC Name: (6S)-6-phenyl-2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazole;hydrochloride
• Standard InChI: InChI=1S/C11H12N2S.ClH/c1-2-4-9(5-3-1)10-8-13-6-7-14-11(13)12-10;/h1-5,10H,6-8H2;1H/t10-;/m1./s1
• Standard InChIKey: LAZPBGZRMVRFKY-HNCPQSOCSA-N
• Isomeric SMILES: C1CSC2=N[C@H](CN21)C3=CC=CC=C3.Cl
• SMILES: C1CSC2=NC(CN21)C3=CC=CC=C3.Cl
• Canonical SMILES: C1CSC2=NC(CN21)C3=CC=CC=C3.Cl
• Appearance: Solid powder
• Description: Levamisole Hydrochloride is the hydrochloride salt of the synthetic imidazothiazole derivative levamisole with anthelminthic and immunomodulating activities. In immunosuppressed states, levamisole may restore immune function by: 1) stimulating antibody formation, 2) stimulating T-cell activation and proliferation, 3) potentiating monocyte and macrophage phagocytosis and chemotaxis and 4) increasing neutrophil mobility, adherence, and chemotaxis.; Levamisole hydrochloride is an organic molecular entity.; An antihelminthic drug that has been tried experimentally in rheumatic disorders where it apparently restores the immune response by increasing macrophage chemotaxis and T-lymphocyte function. Paradoxically, this immune enhancement appears to be beneficial in rheumatoid arthritis where dermatitis, leukopenia, and thrombocytopenia, and nausea and vomiting have been reported as side effects. (From Smith and Reynard, Textbook of Pharmacology, 1991, p435-6)
• Purity: > 98%
• Related CAS: 14769-73-4 (Parent)
• Shelf Life: Bulk: Levamisole appears to be stable in the bulk form at 60°C for at least four weeks. Solution: At 100 mg/mL concentrations in water and pH 7 buffer, the compound is stable for at least 9 days when stored at ambient temperature under normal laboratory illumination.
• Solubility: Water 210 (mg/mL); Methanol sol. (mg/mL); Propylene glycol sol. (mg/mL); Ethanol sl. sol. (mg/mL); >36.1 [ug/mL]
• Synonyms: Decaris; Dekaris; Hydrochloride, Levamisole; L-Tetramisole; Levamisole; Levamisole Hydrochloride; Levotetramisole; Solaskil
• PubChem Compound: 27944
• Last Modified: Nov 11 2021